Cas no 81036-52-4 ((5R,6R)-3-[(3-aminopropyl)sulfanyl]-6-[(1R)-1-hydroxyethyl]-7-oxo-4-thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid)

• Product Name: (5R,6R)-3-[(3-aminopropyl)sulfanyl]-6-[(1R)-1-hydroxyethyl]-7-oxo-4-thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• CAS No: 81036-52-4
• MF: C₁₁H₁₆N₂O₄S₂
• MW: 304.385740280151
• CID: 1802750
• PubChem ID: 44144509
• Update Time: 2025-04-21

(5R,6R)-3-[(3-aminopropyl)sulfanyl]-6-[(1R)-1-hydroxyethyl]-7-oxo-4-thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (5R,6R)-3-[(3-aminopropyl)sulfanyl]-6-[(1R)-1-hydroxyethyl]-7-oxo-4-thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• 81036-52-4
• Sch 33440
• (5R)-3-(3-aminopropylsulfanyl)-6-[(1R)-1-hydroxyethyl]-7-oxo-4-thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• DTXSID401001726
• 3-[(3-Aminopropyl)sulfanyl]-6-(1-hydroxyethyl)-7-oxo-4-thia-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• 4-Thia-1-azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 3-((3-aminopropyl)thio)-6-(1-hydroxyethyl)-7-oxo-, (5R-(5alpha,6alpha(R*)))-
• Sch-33440

• Inchi： 1S/C11H16N2O4S2/c1-5(14)6-8(15)13-7(10(16)17)11(19-9(6)13)18-4-2-3-12/h5-6,9,14H,2-4,12H2,1H3,(H,16,17)/t5-,6?,9-/m1/s1
• InChI Key： YOAVOLGOENHMIX-FVBJLOSNSA-N
• SMILES： S1C(=C(C(=O)O)N2C(C([C@@H](C)O)[C@@H]12)=O)SCCCN

Computed Properties

• Exact Mass: 304.05514934g/mol
• Monoisotopic Mass: 304.05514934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 155Ų